Cas no 2044710-65-6 (N-Methyl-D-Tyrosine Hydrochloride)

• Product Name: N-Methyl-D-Tyrosine Hydrochloride
• CAS No: 2044710-65-6
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5153424
• Update Time: 2025-06-13

N-Methyl-D-Tyrosine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(4-hydroxyphenyl)-2-(methylamino)propanoic acid hydrochloride
• N-Methyl-D-Tyrosine Hydrochloride

• Inchi： 1S/C10H13NO3.ClH/c1-11-9(10(13)14)6-7-2-4-8(12)5-3-7;/h2-5,9,11-12H,6H2,1H3,(H,13,14);1H/t9-;/m1./s1
• InChI Key： LIDVIUGMMFTRSD-SBSPUUFOSA-N
• SMILES： C(C1C=CC(O)=CC=1)[C@@H](NC)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-D-Tyrosine Hydrochloride

Comprehensive Guide to N-Methyl-D-Tyrosine Hydrochloride (CAS No. 2044710-65-6): Properties, Applications, and Research Insights

N-Methyl-D-Tyrosine Hydrochloride (CAS No. 2044710-65-6) is a specialized amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, a methylated form of D-tyrosine, is widely studied for its potential role in modulating enzymatic activity and neurotransmitter systems. Researchers are particularly interested in its stereospecific properties, which differentiate it from its L-tyrosine counterparts. The hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies.

Recent scientific literature highlights the growing importance of N-methylated amino acids in drug development. Unlike conventional amino acids, N-Methyl-D-Tyrosine Hydrochloride exhibits increased metabolic stability, a property highly sought after in peptide-based therapeutics. Its unique structure makes it valuable for studying dopamine receptors and adrenergic systems, areas of intense focus in neurological disorder research. The compound's chiral purity (D-configuration) also makes it useful for investigating enzyme-substrate specificity in various biological systems.

The synthesis of CAS 2044710-65-6 typically involves stereoselective methylation of D-tyrosine followed by salt formation. Advanced purification techniques ensure high chemical purity (>98%), critical for research applications. Analytical characterization often includes HPLC, mass spectrometry, and chiral analysis to verify structural integrity. Stability studies indicate that the compound remains stable under recommended storage conditions (-20°C in dry form), though solutions should be prepared fresh for sensitive applications.

In the context of current research trends, N-Methyl-D-Tyrosine Hydrochloride has emerged as a tool compound for investigating blood-brain barrier transport mechanisms. This aligns with growing interest in neurotherapeutics and precision medicine approaches. The compound's modified structure allows researchers to probe questions about amino acid transporters without significant metabolic conversion, a common challenge with natural amino acids. These properties make it valuable for studying neurodegenerative diseases and cognitive disorders.

From a biochemical perspective, the methylation at the nitrogen position in N-Methyl-D-Tyrosine significantly alters its interactions with biological systems. This modification prevents standard metabolic pathways from rapidly degrading the molecule, extending its biological half-life. Such characteristics are particularly relevant for PET tracer development and molecular imaging applications, where researchers require stable analogs that maintain target specificity. The hydrochloride salt form further improves the compound's utility in physiological buffers and cell culture media.

Quality control standards for 2044710-65-6 typically include rigorous testing for heavy metal content, residual solvents, and optical purity. These specifications ensure the compound meets research-grade requirements for sensitive applications in cell signaling studies and receptor binding assays. The growing availability of this material from specialty chemical suppliers reflects increasing demand from the neuroscience research community investigating neurotransmitter dynamics and signal transduction pathways.

Emerging applications for N-Methyl-D-Tyrosine Hydrochloride include its use as a building block in peptide mimetics design. Pharmaceutical researchers are exploring its incorporation into therapeutic peptides to enhance metabolic stability while maintaining biological activity. This approach aligns with current trends in peptide drug discovery, where modified amino acids help address the pharmacokinetic limitations of natural peptides. The compound's chiral purity also makes it valuable for studying stereospecific recognition in biological systems.

Safety data for CAS 2044710-65-6 indicates standard handling precautions appropriate for research chemicals. While not classified as hazardous, proper laboratory safety protocols should be followed, including the use of personal protective equipment. Material Safety Data Sheets (MSDS) provide detailed handling instructions, emphasizing protection against inhalation exposure and skin contact. Researchers should consult these documents before working with the compound, especially when preparing solutions or conducting biological assays.

The future research potential of N-Methyl-D-Tyrosine Hydrochloride appears promising, particularly in neuropharmacology and medicinal chemistry. Its unique properties continue to make it a valuable tool for investigating fundamental questions about amino acid metabolism and neurotransmitter synthesis. As research into targeted therapies advances, this compound may play an increasingly important role in developing novel approaches to modulate specific biochemical pathways with greater precision.